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Compound of Interest

Compound Name: Zearalenone-13C18

Cat. No.: B12469024 Get Quote

An In-depth Technical Guide to Zearalenone-
¹³C₁₈
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Zearalenone-¹³C₁₈, an isotopically

labeled form of the mycotoxin Zearalenone. It is intended for use by professionals in research

and development who require detailed information on its properties, handling, and application,

particularly as an internal standard in quantitative analysis.

Compound Identification and Physicochemical
Properties
Zearalenone-¹³C₁₈ is a stable isotope-labeled version of Zearalenone, a mycotoxin with

estrogenic properties produced by fungi of the Fusarium genus.[1][2] The carbon-13 labeling

makes it an ideal internal standard for quantification of Zearalenone in various matrices by

mass spectrometry-based methods, as it co-elutes with the unlabeled analyte but is

distinguishable by its mass-to-charge ratio.[3][4]
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Property Value Source

CAS Number 911392-43-3 [1][5][6]

Synonyms
FES-¹³C₁₈, Mycotoxin F2-¹³C₁₈,

Toxin F2-¹³C₁₈, Zenone-¹³C₁₈
[1]

Molecular Formula [¹³C]₁₈H₂₂O₅ [1]

Formula Weight 336.2 g/mol [1]

Purity ≥98% [1][2]

Appearance

Typically supplied as a solution

in acetonitrile, appearing as a

colorless to light yellow liquid.

[1][2]

Solubility Soluble in acetonitrile. [1]

Storage Temperature -20°C [6]

Safety Data Sheet Summary
Zearalenone-¹³C₁₈ is typically supplied in an acetonitrile solution, and therefore the safety

precautions for this solvent are paramount. The following table summarizes the key safety

information from available Safety Data Sheets (SDS).
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Section Hazard Information

Hazards Identification

Flammable Liquid: Highly flammable liquid and

vapor (H225).[5][7] Acute Toxicity: Harmful if

swallowed (H302), in contact with skin (H312),

or if inhaled (H332).[5][7] Eye Irritation: Causes

serious eye irritation (H319).[7]

First-Aid Measures

Inhalation: Move person to fresh air. Seek

medical advice if symptoms persist.[5][7] Skin

Contact: Remove contaminated clothing

immediately. Rinse skin with plenty of water.[5]

[7] Eye Contact: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If

irritation persists, get medical attention.[5][7]

Ingestion: Rinse mouth. Do NOT induce

vomiting. Call a poison center or doctor

immediately.[5][8]

Handling and Storage

Handling: Use in a well-ventilated area. Wear

protective gloves, clothing, and eye/face

protection. Keep away from heat, sparks, open

flames, and hot surfaces. Avoid breathing

dust/fume/gas/mist/vapors/spray.[7][8] Storage:

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Keep cool.[8]

Personal Protection

Eye/Face Protection: Wear safety glasses with

side-shields. Skin Protection: Wear protective

gloves. Respiratory Protection: Use a properly

fitted, air-purifying or air-fed respirator if a risk

assessment indicates this is necessary.

Biological Activity and Mechanism of Action
While Zearalenone-¹³C₁₈'s primary application is as an analytical standard, its biological activity

is identical to that of unlabeled Zearalenone. Zearalenone and its metabolites exhibit estrogen-
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like activity by competitively binding to estrogen receptors (ERs), specifically ERα and ERβ.[1]

[5] This interaction can disrupt the endocrine system and lead to various reproductive issues.[2]

[5]

The binding of Zearalenone to ERs initiates a signaling cascade similar to that of endogenous

estrogens. This process involves the translocation of the Zearalenone-ER complex to the

nucleus, where it acts as a transcriptional activating factor, modulating the expression of

estrogen-responsive genes.[1] This can lead to a range of physiological effects, including

hyperestrogenism, and has been implicated in promoting the proliferation of estrogen-receptor-

positive (ER+) cancer cells.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12469024?utm_src=pdf-custom-synthesis
https://www.jstage.jst.go.jp/article/myco1975/50/2/50_2_105/_article
https://pmc.ncbi.nlm.nih.gov/articles/PMC9002168/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9002168/
https://www.mdpi.com/2072-6651/13/7/470
https://www.mdpi.com/2072-6651/13/7/470
https://pmc.ncbi.nlm.nih.gov/articles/PMC9697342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9697342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9697342/
https://www.mdpi.com/1420-3049/30/3/505
https://foodforbreastcancer.com/news/zearalenone-at-environmental-levels-can-promote-er%2B-breast-cancer
https://foodforbreastcancer.com/news/zearalenone-at-environmental-levels-can-promote-er%2B-breast-cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC11258189/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11258189/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9862602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9862602/
https://www.benchchem.com/product/b12469024#zearalenone-13c18-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b12469024#zearalenone-13c18-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b12469024#zearalenone-13c18-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b12469024#zearalenone-13c18-cas-number-and-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12469024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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